Cas no 1804129-24-5 (6-Azaspiro[3.4]octane, 7-methyl-)

• Product Name: 6-Azaspiro[3.4]octane, 7-methyl-
• CAS No: 1804129-24-5
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5181889
• PubChem ID: 69611342
• Update Time: 2025-08-05

6-Azaspiro[3.4]octane, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octane, 7-methyl-

• Inchi： 1S/C8H15N/c1-7-5-8(6-9-7)3-2-4-8/h7,9H,2-6H2,1H3
• InChI Key： LXZYDFHXZDFHAN-UHFFFAOYSA-N
• SMILES： C1C2(CC(C)NC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 6-Azaspiro[3.4]octane, 7-methyl-

Introduction to 6-Azaspiro[3.4]octane, 7-methyl- (CAS No. 1804129-24-5) and Its Emerging Applications in Chemical Biology

The compound 6-Azaspiro[3.4]octane, 7-methyl- (CAS No. 1804129-24-5) represents a fascinating class of spirocyclic azasubstituted heterocycles that have garnered significant attention in the field of chemical biology and medicinal chemistry. Spirocyclic structures, characterized by the fusion of two or more rings through a single atom, often exhibit unique conformational rigidity and enhanced binding affinity, making them valuable scaffolds for drug discovery. The presence of an azaspiro framework in this compound not only imparts distinct chemical properties but also opens up possibilities for diverse biological applications.

Recent advancements in the synthesis and characterization of 6-Azaspiro[3.4]octane, 7-methyl- have highlighted its potential as a versatile intermediate in the development of novel therapeutic agents. The methyl substituent at the 7-position introduces additional conformational flexibility while maintaining the overall spirocyclic core, which is critical for optimizing pharmacokinetic profiles. This balance between rigidity and flexibility has been exploited in the design of molecules targeting specific biological pathways.

In the realm of drug discovery, spirocyclic azasubstituted compounds have shown promise in modulating enzyme activity and receptor interactions. For instance, derivatives of 6-Azaspiro[3.4]octane, 7-methyl- have been investigated for their potential to interact with G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. The spirocyclic core enhances binding affinity by restricting unwanted rotational freedom, while the azasubstituent provides a hydrogen bonding moiety for precise interaction with target residues.

One particularly intriguing aspect of 6-Azaspiro[3.4]octane, 7-methyl- is its utility as a building block for more complex molecular architectures. Researchers have leveraged its scaffold to develop molecules with enhanced solubility and metabolic stability, key factors in drug development. The synthesis of this compound typically involves multi-step organic transformations, including cyclization reactions that establish the spirocyclic core. Advances in catalytic methods have enabled more efficient and scalable production processes, making it more accessible for industrial applications.

The biological activity of 6-Azaspiro[3.4]octane, 7-methyl- has been explored in various preclinical studies. Notably, derivatives of this compound have demonstrated inhibitory effects on certain kinases and proteases, which are overexpressed in cancer cells. The ability to fine-tune the substituents around the spirocyclic core allows for selective targeting of these enzymes without affecting closely related family members. This specificity is crucial for minimizing side effects and improving therapeutic efficacy.

Furthermore, the structural features of 6-Azaspiro[3.4]octane, 7-methyl- make it an attractive candidate for developing small molecule probes in biochemical research. These probes can be used to dissect complex signaling pathways by selectively modulating specific interactions at the molecular level. Such tools are invaluable for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis and application of 6-Azaspiro[3.4]octane, 7-methyl- also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict binding modes and optimize lead compounds before experimental validation. This interdisciplinary approach accelerates the development process by reducing trial-and-error experimentation.

In conclusion, 6-Azaspiro[3.4]octane, 7-methyl- (CAS No. 1804129-24-5) represents a promising scaffold with diverse biological applications. Its unique structural features and synthetic accessibility make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new functions and applications for spirocyclic azasubstituted compounds, their role in addressing unmet medical needs is likely to expand further.